molecular formula C8H7ClN4 B057975 1-Chloro-4-hydrazinophthalazine CAS No. 51935-42-3

1-Chloro-4-hydrazinophthalazine

Cat. No. B057975
CAS RN: 51935-42-3
M. Wt: 194.62 g/mol
InChI Key: UQTJGZYAFKMABR-UHFFFAOYSA-N
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Description

1-Chloro-4-hydrazinophthalazine is a chemical compound with the molecular formula C8H7ClN4 and a molecular weight of 194.62 . It is a pale yellow to brown solid and is part of the hydrazinophthalazine class of drugs .


Synthesis Analysis

The synthesis of 1-Chloro-4-hydrazinophthalazine involves several steps. One method involves the reaction of 1-Chloro-4-hydrazinophthalazine with O-alkylglyoxal oxime in dichloromethane with triethylamine. The reaction mixture is then heated to 150°C for 2 hours . Another method involves the reaction with hydrogen chloride at 60°C for 10 hours .


Molecular Structure Analysis

The InChI code for 1-Chloro-4-hydrazinophthalazine is 1S/C8H7ClN4/c9-7-5-3-1-2-4-6(5)8(11-10)13-12-7/h1-4H,10H2,(H,11,13) . This code provides a detailed description of the molecule’s structure.


Physical And Chemical Properties Analysis

1-Chloro-4-hydrazinophthalazine is a pale yellow to brown solid . It has a molecular weight of 194.62 and a density of 1.513g/cm3 . The boiling point is 517.8ºC at 760 mmHg .

Scientific Research Applications

Coordination Chemistry

Field:

Inorganic chemistry and coordination complexes.

Summary:

1-Chloro-4-hydrazinophthalazine can act as a ligand in coordination complexes with transition metals. These complexes exhibit interesting properties, such as luminescence or catalytic activity.

Experimental Procedures:

Results:

These are just three of the six applications. If you’d like more details on the remaining three, feel free to ask .

Safety And Hazards

1-Chloro-4-hydrazinophthalazine is associated with several safety hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . The material safety data sheet (MSDS) provides more detailed safety information .

properties

IUPAC Name

(4-chlorophthalazin-1-yl)hydrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7ClN4/c9-7-5-3-1-2-4-6(5)8(11-10)13-12-7/h1-4H,10H2,(H,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQTJGZYAFKMABR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=NN=C2Cl)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7ClN4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70383155
Record name 1-CHLORO-4-HYDRAZINOPHTHALAZINE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70383155
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

194.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Chloro-4-hydrazinophthalazine

CAS RN

51935-42-3
Record name 1-CHLORO-4-HYDRAZINOPHTHALAZINE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70383155
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Chloro-4-hydrazinophthalazine
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

10 g commercially available dichlorophthalazine are added portionwise at 90° C. to a solution of 50 ml ethanol and 20 ml hydrazine hydrate. After 10 min the reaction mixture is cooled to ambient temperature, the precipitate is filtered with suction and rinsed with ethanol to yield 8.4 g of the title compound.
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Synthesis routes and methods II

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Synthesis routes and methods III

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Synthesis routes and methods IV

Procedure details

A mixture of 1,4-dichlorophthalazine 23 (10.2 g, 51.2 mmol) and ammonium hydroxide (4.5 mL) in ethanol (110 mL) was heated to 60° C. Hydrazine hydrate (9 mL, 179 mmol) was added dropwise. After about one-half of the hydrazine hydrate was added, a thick precipitate formed. The mixture was stirred well and the temperature was kept below 74° C. by controlled addition of reagent. After the addition was complete the reaction was heated at reflux for 10 min, then allowed to cool. The reaction was filtered and the solids were washed with water (20 mL) and ethanol (20 mL), then dried at 40° C. in a vacuum oven overnight. The crude material was recrystallized from acetonitrile to afford 8.38 g (84%) of 11 as a yellow solid.
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84%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
8
Citations
AD Lebsack, J Gunzner, B Wang, R Pracitto… - Bioorganic & medicinal …, 2004 - Elsevier
… 1,2,4-Triazolo[3,4,a]phthalazines 2–4 and 6–12 presented in Table 1 were synthesized by way of the 1-chloro-4-hydrazinophthalazine hydrochloride followed by treatment of …
Number of citations: 64 www.sciencedirect.com
M Kocevar, P Mihorko, S Polanc - The Journal of Organic …, 1995 - ACS Publications
… performed in 65% yield as described above for 21a employing 1 -chloro-4-hydrazinophthalazine (20c)12m instead of 20a (reaction time: 1.5 h). Methoxy derivative 21c (mp 109110 C) …
Number of citations: 33 pubs.acs.org
Q Wu, Z Sun, Z Chen, J Liu, H Ding, C Luo… - Bioorganic & Medicinal …, 2022 - Elsevier
Glutamate oxaloacetate transaminase 1 (GOT1) plays a key role in aberrant glutamine metabolism. GOT1 suppression can arrest tumor growth and prevent the development of cancer, …
Number of citations: 2 www.sciencedirect.com
U Grošelj, D Bevk, R Jakše, A Meden, B Stanovnik… - Tetrahedron …, 2005 - Elsevier
… )methylidene]-1,8,8-trimethyl-2-oxabicyclo[3.2.1]octan-3-one 2, 29 3-hydrazino-6-phenylpyridazine 3b, 50 6-chloro-3-hydrazinopyridazine 3c, 51 1-chloro-4-hydrazinophthalazine 3e, …
Number of citations: 22 www.sciencedirect.com
LJ Street, F Sternfeld, RA Jelley, AJ Reeve… - Journal of medicinal …, 2004 - ACS Publications
The identification of a novel series of 7,8,9,10-tetrahydro-(7,10-ethano)-1,2,4-triazolo[3,4-a]phthalazines as GABA A α5 inverse agonists, which have both binding and functional (efficacy…
Number of citations: 92 pubs.acs.org
S Zupančič, J Svete, B Stanovnik - Acta Chimica Slovenica, 2008 - search.ebscohost.com
Diethyl 1-dimethylamino-3-oxobut-1-ene-2, 4-dicarboxylate (2a), prepared from diethyl acetone-1, 3-dicarboxylate and N, N-dimethylformamide dimethylacetal (DMFDMA), was …
Number of citations: 9 search.ebscohost.com
JP Redrobe, M Jørgensen, CT Christoffersen… - …, 2014 - Springer
Here, we present the pharmacological characterisation of Lu AF64280, a novel, selective, brain penetrant phosphodiesterase (PDE) 2A inhibitor, in in vitro/in vivo assays indicative of …
Number of citations: 41 link.springer.com
D TWOMEY, WE WILL - … of the Royal Irish Academy: Biological …, 1979 - Royal Irish Academy
Number of citations: 1

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